Cas no 56048-59-0 (Benzothiazole, 2-(2,4-dimethoxyphenyl)-)

• Product name: Benzothiazole, 2-(2,4-dimethoxyphenyl)-
• CAS No: 56048-59-0
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• CID: 1596203

Benzothiazole, 2-(2,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(2,4-dimethoxyphenyl)-

• Inchi： 1S/C15H13NO2S/c1-17-10-7-8-11(13(9-10)18-2)15-16-12-5-3-4-6-14(12)19-15/h3-9H,1-2H3
• InChI Key： MZBJTAFSXBMGKB-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 271.06679
• Monoisotopic Mass: 271.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Melting Point: 137.4-138.9 °C
• Boiling Point: 438.6±55.0 °C(Predicted)
• PSA: 31.35
• pka: 0.44±0.10(Predicted)